Cas no 110990-09-5 (Fmoc-D-lys(biotin)-OH)

Fmoc-D-lys(biotin)-OH is a protected amino acid derivative widely used in solid-phase peptide synthesis (SPPS). The compound features an Fmoc (9-fluorenylmethoxycarbonyl) protecting group on the α-amino group and a biotinylated side chain on the D-lysine residue, enabling selective conjugation or detection via streptavidin-biotin interactions. Its orthogonal protection scheme allows for controlled deprotection during peptide assembly, ensuring high synthetic precision. The biotin moiety facilitates applications in affinity labeling, protein purification, and diagnostic assays. This derivative is particularly valuable in constructing biotinylated peptides for structural studies, biomolecular recognition, and targeted drug delivery systems. Its stability and compatibility with standard SPPS protocols make it a reliable choice for researchers.

Fmoc-D-lys(biotin)-OH structure

Product Name:Fmoc-D-lys(biotin)-OH

CAS No:110990-09-5

MF:C₃₁H₃₈N₄O₆S

MW:594.721626758575

MDL:MFCD00270742

CID:136446

PubChem ID:71463670

Update Time:2025-05-28

Fmoc-D-lys(biotin)-OH Chemical and Physical Properties

Names and Identifiers

- D-Lysine,N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-N6-[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]-
- D-Lysine,N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-N6-[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl
- D-Lysine,N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-N6-[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3...
- Fmoc-D-Biocytin
- FMOC-D-LYS(BIOTIN)-OH
- Fmoc-D-Lys(biotinyl)-OH
- FMOC-D-BCT-OH
- FMOC-D-LYS(BIOT)-OH
- FMOC-D-LYSINE(BIOTINYL)-OH
- FMOC-LYS(BIOTINYL)-(R)
- N2-Fmoc-N5-Biotinyl-D-Lysine
- N-Fmoc-N'-Biotinyl-D-lysine
- Fmoc-D-Lys(Biotin)
- MFCD00270742
- (2R)-6-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamido}-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoic acid
- (2R)-6-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]-2-(9H-fluoren-9-ylmethoxycarbonylamino)hexanoic acid
- Fmoc-L-Lys(Biotin)-OH
- HY-W048724
- (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-6-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamido)hexanoic acid
- AKOS016002998
- F10550
- S-110990-09-5
- N2-(((9H-fluoren-9-yl)methoxy)carbonyl)-N6-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoyl)-D-lysine
- AS-82189
- 110990-09-5
- N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-epsilon-biotinyl-D-lysine (Fmoc-D-Lys(Biotin)-OH)
- CS-0101050
- Fmoc-D-lys(biotin)-OH
- MDL： MFCD00270742
- Inchi： 1S/C31H38N4O6S/c36-27(15-6-5-14-26-28-25(18-42-26)33-30(39)35-28)32-16-8-7-13-24(29(37)38)34-31(40)41-17-23-21-11-3-1-9-19(21)20-10-2-4-12-22(20)23/h1-4,9-12,23-26,28H,5-8,13-18H2,(H,32,36)(H,34,40)(H,37,38)(H2,33,35,39)/t24-,25+,26+,28+/m1/s1
- InChI Key： OFIBQNGDYNGUEZ-KAHNYGAISA-N
- SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCCC[C@H](C(=O)O)NC(=O)OCC1C3C=CC=CC=3C3=CC=CC=C13)=O)NC(N2)=O

Computed Properties

Exact Mass: 594.25100
Monoisotopic Mass: 594.251
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 42
Rotatable Bond Count: 17
Complexity: 946
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 171A^2
XLogP3: 3.6

Experimental Properties

Color/Form: No data available
Density: 1.3±0.1 g/cm3
Melting Point: Not available
Boiling Point: 936.2±65.0 °C at 760 mmHg
Flash Point: 520.0±34.3 °C
PSA: 171.16000
LogP: 5.43000
Vapor Pressure: 0.0±0.3 mmHg at 25°C

Fmoc-D-lys(biotin)-OH Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Fmoc-D-lys(biotin)-OH Pricemore >>

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Chemenu	CM128583-1g	N2-(((9H-fluoren-9-yl)methoxy)carbonyl)-N6-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoyl)-D-lysine	110990-09-5	95%	1g	$570	2022-09-30
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